BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Methyltetrahydro-2H-pyran-4-amine: A
Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

N-methyltetrahydro-2H-pyran-4-
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amine

Cat. No. B1312418

For Immediate Release

This technical guide provides an in-depth overview of N-methyltetrahydro-2H-pyran-4-amine,
a pivotal heterocyclic amine in modern medicinal chemistry. Aimed at researchers, scientists,
and professionals in drug development, this document details the compound's chemical
structure, physicochemical properties, synthesis, and its significant role as a building block in
the creation of novel therapeutics.

Core Compound Identification and Properties

N-methyltetrahydro-2H-pyran-4-amine is a saturated heterocyclic compound featuring a
tetrahydropyran ring with a methylamino substituent at the 4-position. Its unique structural
characteristics, including the presence of a polar ether oxygen and a secondary amine, make it
a valuable synthon for introducing desirable physicochemical properties in drug candidates.

Chemical Structure:
e SMILES:CNC1CCOCC1

e INChl:InChl=1S/C6H13NO/c1-7-6-2-4-8-5-3-6/h6-7H,2-5H2,1H3

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1312418?utm_src=pdf-interest
https://www.benchchem.com/product/b1312418?utm_src=pdf-body
https://www.benchchem.com/product/b1312418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The key identification and physicochemical data for N-methyltetrahydro-2H-pyran-4-amine

are summarized in the table below for easy reference and comparison.

Property Value

CAS Number 220641-87-2[1]

Molecular Formula CeH13NO[1]

Molecular Weight 115.17 g/mol

Appearance Yellow liquid

Boiling Point 165.0 + 33.0 °C (Predicted)

Density 0.93 £ 0.1 g/cm3 (Predicted)

pKa 10.01 + 0.20 (Predicted)
4-(Methylamino)tetrahydro-2H-pyran, N-

Synonyms methyloxan-4-amine, Methyl-(tetrahydro-pyran-

4-yl)-amine

Synthesis of N-Methyltetrahydro-2H-pyran-4-amine

The primary and most efficient method for the synthesis of N-methyltetrahydro-2H-pyran-4-

amine is the reductive amination of tetrahydro-4H-pyran-4-one with methylamine.[2] This one-

pot reaction is widely used in medicinal chemistry for its reliability and operational simplicity.

Experimental Protocol: Reductive Amination

The following protocol provides a detailed methodology for the synthesis of N-

methyltetrahydro-2H-pyran-4-amine.
Materials:

o Tetrahydro-4H-pyran-4-one

o Methylamine (2M solution in THF)

e Acetic Acid
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e Sodium Cyanoborohydride
e Tetrahydrofuran (THF)
Procedure:

» To a stirred solution of tetrahydro-4H-pyran-4-one (1 g, 10 mmol) in tetrahydrofuran (THF, 10
mL), slowly add methylamine (0.62 g, 20 mmol, 2 M THF solution) dropwise at room
temperature.

» Following the addition of methylamine, add acetic acid (0.5 mL).

« Stir the reaction mixture continuously for 1 hour at room temperature to facilitate the
formation of the iminium intermediate.

e Cool the reaction mixture to 0 °C using an ice bath.
e Add sodium cyanoborohydride (0.7 g, 12 mmol) portion-wise to the cooled reaction mixture.
» Allow the reaction to warm to room temperature and continue stirring for 16 hours.

o Monitor the progress of the reaction by thin-layer chromatography (TLC) to confirm the
consumption of the starting material.

o Upon completion, the target product, N-methyltetrahydro-2H-pyran-4-amine (1 g), is
isolated as a yellow liquid. Mass spectrum (ESI) m/z 115 [M]+.

Application in Drug Discovery and Development

N-methyltetrahydro-2H-pyran-4-amine is a crucial building block in the synthesis of complex
pharmaceutical compounds. The tetrahydropyran motif is frequently incorporated into drug
candidates to enhance their pharmacological profiles, including solubility and metabolic
stability. This amine, in particular, serves as a key intermediate for the synthesis of various
kinase inhibitors and other targeted therapies.

The following diagram illustrates the logical workflow of how N-methyltetrahydro-2H-pyran-4-
amine is synthesized and subsequently utilized as a key building block in the development of a
therapeutic agent.
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Experimental Workflow: Synthesis and Application of N-methyltetrahydro-2H-pyran-4-amine

Synthesis of N-methyltetrahydro-2H-pyran-4-amine

Tetrahydro-4H-pyran-4-one Methylamine
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Experimental Workflow Diagram

This workflow highlights the two key stages: the synthesis of the amine intermediate via
reductive amination and its subsequent incorporation into a more complex molecule through a
coupling reaction to yield a final drug candidate. This demonstrates the integral role of N-
methyltetrahydro-2H-pyran-4-amine in the drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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